![molecular formula C8H15NO B2894347 octahydro-2H-pyrano[3,2-c]pyridine CAS No. 71671-81-3](/img/structure/B2894347.png)
octahydro-2H-pyrano[3,2-c]pyridine
Overview
Description
Octahydro-2H-pyrano[3,2-c]pyridine is a chemical compound with the molecular formula C8H15NO . It has an average mass of 141.211 Da and a monoisotopic mass of 141.115356 Da .
Synthesis Analysis
The synthesis of octahydro-2H-pyrano[3,2-c]pyridine involves several steps. One method involves the cleavage of a terminal 1,2-diol and acid-catalyzed epoxide opening cyclization . Another method involves the annulation of the pyran ring onto the arylpiperidin-3-ones .Molecular Structure Analysis
The InChI code for octahydro-2H-pyrano[3,2-c]pyridine is 1S/C8H15NO/c1-2-7-6-9-4-3-8(7)10-5-1/h7-9H,1-6H2 . The compound has 2 hydrogen bond acceptors, 1 hydrogen bond donor, and 0 freely rotating bonds .Physical And Chemical Properties Analysis
Octahydro-2H-pyrano[3,2-c]pyridine has a density of 1.0±0.1 g/cm3, a boiling point of 221.7±33.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C . It has an enthalpy of vaporization of 45.8±3.0 kJ/mol and a flash point of 82.5±14.8 °C .Scientific Research Applications
Green Synthesis Methodologies
Octahydro-2H-pyrano[3,2-c]pyridine: derivatives are synthesized using environmentally friendly methods. A catalyst-free synthesis at ambient temperature offers a sustainable approach, avoiding the use of toxic solvents and catalysts . This green chemistry perspective is crucial for reducing environmental impact and enhancing safety in pharmaceutical manufacturing.
Medicinal Chemistry
These compounds exhibit a broad range of biological activities. They are integral to the development of antitumor, anti-inflammatory, and antifungal medications . Their role in medicinal chemistry is significant due to their contribution to new therapeutic agents.
Pharmacological Properties
The derivatives of octahydro-2H-pyrano[3,2-c]pyridine are known for their pharmacological properties. They are used in drug design and can be constituents of drugs that target specific biological pathways . Their versatility in drug formulation makes them valuable in pharmacology.
Organic Synthesis
In organic synthesis, these compounds serve as building blocks for more complex molecules. Their reactivity and stability under various conditions make them suitable for constructing diverse molecular architectures .
Chemical Synthesis Optimization
The synthesis of octahydro-2H-pyrano[3,2-c]pyridine derivatives can be optimized using different reaction conditions, such as microwave irradiation or solar energy . This optimization is essential for increasing yield and reducing reaction time in chemical production.
Computational Chemistry
Density Functional Theory (DFT) calculations are used to understand the electronic structure of octahydro-2H-pyrano[3,2-c]pyridine derivatives. These calculations help predict reactivity patterns and optimize synthesis routes .
Safety and Hazards
properties
IUPAC Name |
3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c1-2-7-6-9-4-3-8(7)10-5-1/h7-9H,1-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVUHVUAMDYNYRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNCCC2OC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
octahydro-2H-pyrano[3,2-c]pyridine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide](/img/structure/B2894265.png)
![1-Spiro[3,4-dihydroisochromene-1,4'-piperidine]-1'-ylprop-2-en-1-one](/img/structure/B2894270.png)
![N-[1-(6-Methylpyrazin-2-yl)piperidin-4-yl]cyclopropanesulfonamide](/img/structure/B2894275.png)
![Ethyl 4-[(4-fluorophenyl)methoxy]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate](/img/structure/B2894279.png)
![5-[(Cyclopent-3-en-1-yl)methoxy]-3-methyl-1,2,4-thiadiazole](/img/structure/B2894280.png)
![Butyl 4-[[(Z)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]amino]benzoate](/img/structure/B2894281.png)
![N-[(4-Thiomorpholin-4-yloxan-4-yl)methyl]-4-(trifluoromethyl)benzenesulfonamide](/img/structure/B2894283.png)
![4,7-Dimethyl-2-(2-oxopropyl)-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2894284.png)
![N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-4-ethylpiperazine-1-carboxamide](/img/structure/B2894287.png)